GS-443902
GS-443902
GS-443902 (GS-441524 triphosphate) is the active triphosphate metabolite of Remdesivir with activity against zoonotic feline infectious peritonitis virus (FIPV) and severe acute respiratory syndrome (SARS) virus from Coronaviridae family. GS-441524 is phosphorylated 3 times to form the active nucleoside triphosphate (GS-443902), which is incorporated into the genome of virions, terminating its replication. GS-443902 is a potent viral RNA-dependent RNA-polymerases (RdRp) inhibitor with IC50s of 1.1 µM, 5 µM for RSV RdRp and HCV RdRp, respectively.
Brand Name:
Vulcanchem
CAS No.:
1355149-45-9
VCID:
VC0515601
InChI:
InChI=1S/C12H16N5O13P3/c13-4-12(8-2-1-6-11(14)15-5-16-17(6)8)10(19)9(18)7(28-12)3-27-32(23,24)30-33(25,26)29-31(20,21)22/h1-2,5,7,9-10,18-19H,3H2,(H,23,24)(H,25,26)(H2,14,15,16)(H2,20,21,22)/t7-,9-,10-,12+/m1/s1
SMILES:
C1=C2C(=NC=NN2C(=C1)C3(C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C#N)N
Molecular Formula:
C12H16N5O13P3
Molecular Weight:
531.20
GS-443902
CAS No.: 1355149-45-9
Inhibitors
VCID: VC0515601
Molecular Formula: C12H16N5O13P3
Molecular Weight: 531.20
Purity: 99%
| CAS No. | 1355149-45-9 |
|---|---|
| Product Name | GS-443902 |
| Molecular Formula | C12H16N5O13P3 |
| Molecular Weight | 531.20 |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)-5-cyano-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C12H16N5O13P3/c13-4-12(8-2-1-6-11(14)15-5-16-17(6)8)10(19)9(18)7(28-12)3-27-32(23,24)30-33(25,26)29-31(20,21)22/h1-2,5,7,9-10,18-19H,3H2,(H,23,24)(H,25,26)(H2,14,15,16)(H2,20,21,22)/t7-,9-,10-,12+/m1/s1 |
| Standard InChIKey | DFVPCNAMNAPBCX-LTGWCKQJSA-N |
| SMILES | C1=C2C(=NC=NN2C(=C1)C3(C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C#N)N |
| Description | GS-443902 (GS-441524 triphosphate) is the active triphosphate metabolite of Remdesivir with activity against zoonotic feline infectious peritonitis virus (FIPV) and severe acute respiratory syndrome (SARS) virus from Coronaviridae family. GS-441524 is phosphorylated 3 times to form the active nucleoside triphosphate (GS-443902), which is incorporated into the genome of virions, terminating its replication. GS-443902 is a potent viral RNA-dependent RNA-polymerases (RdRp) inhibitor with IC50s of 1.1 µM, 5 µM for RSV RdRp and HCV RdRp, respectively. |
| Purity | 99% |
| Synonyms | GS-441524 triphosphate; Remdesivir metabolite |
| Reference | 1: Pedersen NC, Perron M, Bannasch M, Montgomery E, Murakami E, Liepnieks M, Liu H. Efficacy and safety of the nucleoside analog GS-441524 for treatment of cats with naturally occurring feline infectious peritonitis. J Feline Med Surg. 2019 Apr;21(4):271-281. doi: 10.1177/1098612X19825701. Epub 2019 Feb 13. PubMed PMID: 30755068; PubMed Central PMCID: PMC6435921. 2: Murphy BG, Perron M, Murakami E, Bauer K, Park Y, Eckstrand C, Liepnieks M, Pedersen NC. The nucleoside analog GS-441524 strongly inhibits feline infectious peritonitis (FIP) virus in tissue culture and experimental cat infection studies. Vet Microbiol. 2018 Jun;219:226-233. doi: 10.1016/j.vetmic.2018.04.026. Epub 2018 Apr 22. PubMed PMID: 29778200. |
| PubChem Compound | 56832906 |
| Last Modified | Nov 14 2021 |
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